Enhanced Hydrogen-Bond Acceptor Count and TPSA vs. Shorter Analog
The target compound contains an additional ether oxygen in its ethoxyethyl spacer, raising its computed hydrogen-bond acceptor (HBA) count to 5 compared to 4 for the shorter 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanamine analog. This structural difference increases the topological polar surface area (TPSA) from approximately 56 Ų (analog) to approximately 73 Ų (target compound), which may enhance aqueous solubility and reduce passive membrane permeability relative to the analog .
| Evidence Dimension | Computed hydrogen-bond acceptor count and TPSA |
|---|---|
| Target Compound Data | HBA = 5 (4 N, 1 O ether); TPSA ≈ 73 Ų |
| Comparator Or Baseline | 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanamine: HBA = 4 (4 N only); TPSA ≈ 56 Ų |
| Quantified Difference | Δ HBA = +1; Δ TPSA ≈ +17 Ų |
| Conditions | Quantum-chemical calculation using standard fragment-based descriptors (PubChem computed properties). Values are for the free base forms. |
Why This Matters
A higher HBA count and TPSA can differentiate solubility and permeability profiles in cell-based assays, making the target compound a more suitable candidate for projects where aqueous compatibility is prioritized over passive diffusion.
